Cas no 71652-82-9 (5(S),12(R)-DiHETE(6-trans-LTB4))
71652-82-9 structure
Product Name:5(S),12(R)-DiHETE(6-trans-LTB4)
CAS No:71652-82-9
MF:C20H32O4
MW:336.465686798096
CID:548367
PubChem ID:5283128
Update Time:2025-04-19
5(S),12(R)-DiHETE(6-trans-LTB4) Chemical and Physical Properties
Names and Identifiers
-
- 6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-, (5S,6E,8E,10E,12R,14Z)-
- 6-trans Leukotriene B4
- 6-trans Leukotriene B4 Lipid Maps MS Standard
- (5S,6E,8E,10E,12R,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
- LTB4-6-trans
- 5(S),12(R)-Dihete
- 6-trans-LTB4
- 5S,12R-dihydroxy-6E,8E,10E,14Z-eicosatetraenoate
- Delta(6)-trans-leukotriene B4
- PD018250
- NCGC00161261-01
- 6-trans Leukotriene B4 Lipid Maps(R) MS Standard
- HY-113442A
- SCHEMBL4653980
- 5(S),12(R)-DIHETE all trans
- 5(S),12(R)-Dihydroxy-6,8,10,14-(trans,trans,trans,cis)-eicosatetraenoate
- 5S,12R-dihydroxy-6E,8E,10E,14Z-eicosatetraenoic acid
- D6-trans-LTB4
- 5S,12R-dihydroxy-6E,8E,10E,14Z-icosatetraenoic acid
- DTXSID801314375
- CS-0059557
- Delta(6)-trans-LT B4
- Q27132947
- BML1-D04
- 5(S),12(R)-Dihydroxy-6,8,10,14-(trans,trans,trans,cis)-eicosatetraenoic acid
- D6-trans-Leukotriene B4
- SR-01000946934
- [S-[R*,S*-(E,E,E,Z)]]-5,12-dihydroxy-6,8,10,14-Eicosatetraenoate
- 71652-82-9
- BDBM85689
- 6-trans-Leukotriene B4
- CHEBI:63981
- LMFA03020013
- (5S,6E,8E,10E,12R,14Z)-5,12-dihydroxyeicosa-6,8,10,14-tetraenoic acid
- [S-[R*,S*-(E,E,E,Z)]]-5,12-dihydroxy-6,8,10,14-Eicosatetraenoic acid
- SR-01000946934-1
- 5(s),12(r)-dihydroxy-(e,e,e,z)-6,8,10,14-eicosatetraenoic acid
- VNYSSYRCGWBHLG-UKNWISKWSA-N
- (6E,5S,12R)-Leukotriene B4
- DA-70326
- 5(S),12(R)-DiHETE(6-trans-LTB4)
-
- Inchi: 1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19-/m1/s1
- InChI Key: VNYSSYRCGWBHLG-UKNWISKWSA-N
- SMILES: O[C@H](/C=C/C=C/C=C/[C@@H](C/C=C\CCCCC)O)CCCC(=O)O
Computed Properties
- Exact Mass: 336.23005950g/mol
- Monoisotopic Mass: 336.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Color/Form: 。
- Density: 1.04
- Melting Point: No date available
- Boiling Point: 536.4°C at 760 mmHg
- Flash Point: 292.3°C
- Refractive Index: 1.527
- PSA: 77.76000
- LogP: 4.15830
- Solubility: 。
- Vapor Pressure: No date available
5(S),12(R)-DiHETE(6-trans-LTB4) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5(S),12(R)-DiHETE(6-trans-LTB4) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66510-25ug |
6-trans Leukotriene B4 |
71652-82-9 | 98% | 25ug |
¥1269.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66510-50ug |
6-trans Leukotriene B4 |
71652-82-9 | 98% | 50ug |
¥2327.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66510-100ug |
6-trans Leukotriene B4 |
71652-82-9 | 98% | 100ug |
¥4408.00 | 2023-09-08 | |
| TRC | D446418-50μg |
5(S),12(R)-DiHETE(6-trans-LTB4) |
71652-82-9 | 50μg |
$ 219.00 | 2023-04-17 | ||
| TRC | D446418-100μg |
5(S),12(R)-DiHETE(6-trans-LTB4) |
71652-82-9 | 100μg |
$ 345.00 | 2023-04-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-200423-50 µg |
5(S),12(R)-DiHETE(6-trans-LTB4), |
71652-82-9 | 50µg |
¥1,106.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-200423A-1 mg |
5(S),12(R)-DiHETE(6-trans-LTB4), |
71652-82-9 | 1mg |
¥18,050.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-200423-50µg |
5(S),12(R)-DiHETE(6-trans-LTB4), |
71652-82-9 | 50µg |
¥1106.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-200423A-1mg |
5(S),12(R)-DiHETE(6-trans-LTB4), |
71652-82-9 | 1mg |
¥18050.00 | 2023-09-05 | ||
| TRC | D446418-50µg |
5(S),12(R)-DiHETE(6-trans-LTB4) |
71652-82-9 | 50µg |
$219.00 | 2023-05-18 |
5(S),12(R)-DiHETE(6-trans-LTB4) Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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